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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for utilizing the

CMD178, a double-balanced mixer, in Ku-band radar applications. The information is intended

to guide researchers and professionals in leveraging the capabilities of this component for

advanced radar system development.

Introduction to the CMD178 Mixer
The CMD178 is a passive double-balanced mixer available as a die, with a packaged version

offered as the CMD178C3.[1][2] It is designed for frequency up- and down-conversion

applications, operating within a radio frequency (RF) and local oscillator (LO) range of 11 to 21

GHz, making it highly suitable for Ku-band radar systems.[1][3] Its passive design, featuring

optimized balun structures, ensures high isolation between the RF, LO, and intermediate

frequency (IF) ports and allows for operation with a low LO drive level.[1][3]

A key feature of the CMD178 is its ability to be configured as an image reject mixer (IRM) or a

single-sideband (SSB) modulator through the use of external hybrids and power splitters.[1][3]

This is particularly advantageous in radar receivers to suppress unwanted image frequencies,

which can otherwise increase the noise figure and create false detections.[4]
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The following tables summarize the essential performance parameters of the CMD178 and

CMD178C3, derived from manufacturer datasheets. These values are typical and measured

under specific test conditions (IF = 100 MHz, LO = +13 dBm, T_A = 25°C).

Table 1: CMD178/CMD178C3 Electrical Specifications[5][6]

Parameter Minimum Typical Maximum Units

RF & LO

Frequency

Range

11 - 21 GHz

IF Frequency

Range
DC - 6 GHz

Conversion Loss - 6 8 dB

Noise Figure

(SSB)
- 6 8 dB

LO to RF

Isolation
35 43 - dB

LO to IF Isolation 33 48 - dB

RF to IF Isolation 17 25 - dB

Input P1dB - 9 - dBm

Input IP3 - 16 - dBm

LO Drive Power +9 +13 - dBm

Table 2: CMD178/CMD178C3 Absolute Maximum Ratings[5][6]
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Parameter Rating Units

RF / IF Input Power +22 dBm

LO Drive Power +22 dBm

Operating Temperature -40 to 85 °C

Storage Temperature -55 to 150 °C

Signaling Pathways and System Integration
In a typical Ku-band radar receiver, the CMD178 mixer is a critical component for down-

converting the received high-frequency radar echo signal to a lower intermediate frequency (IF)

for easier processing.[7] The double-balanced design of the CMD178 provides excellent

isolation between the RF, LO, and IF ports, which is crucial for minimizing signal leakage and

spurious responses.[8]
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Figure 1: Simplified block diagram of a Ku-band radar receiver front-end incorporating the

CMD178 mixer.
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Protocol 1: Characterization of CMD178 Conversion
Loss
Objective: To measure the conversion loss of the CMD178 mixer at a specific Ku-band

frequency.

Materials:

CMD178C3 Evaluation Board (e.g., CMD178C3-EVB)

Vector Network Analyzer (VNA) with frequency offset mode, or a Signal Generator, Spectrum

Analyzer, and Power Meter.

DC Power Supply (+5V for evaluation board, if required)

RF Cables and Adapters (rated for >21 GHz)

Methodology:

Setup:

Connect the Signal Generator to the LO port of the CMD178C3 evaluation board. Set the

frequency to the desired LO frequency (e.g., 14 GHz) and the power level to +13 dBm.

Connect another Signal Generator to the RF port. Set the frequency to the desired RF

frequency (e.g., 15 GHz) and the power level to a low value within the linear operating

range (e.g., -10 dBm).

Connect the IF port to the Spectrum Analyzer.

Ensure all connections are properly torqued.

Measurement:

On the Spectrum Analyzer, set the center frequency to the expected IF (RF - LO = 1 GHz).

Measure the power of the IF signal.
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Calculate the conversion loss using the formula: Conversion Loss (dB) = RF Input Power

(dBm) - IF Output Power (dBm)

Data Presentation:

Repeat the measurement across a range of RF frequencies while keeping the LO

frequency and power constant.

Tabulate the conversion loss as a function of RF frequency.
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Measurement Setup

Procedure
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Figure 2: Experimental workflow for measuring the conversion loss of the CMD178 mixer.

Protocol 2: Implementation and Testing of an Image
Reject Mixer (IRM) Configuration
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Objective: To configure and evaluate the image rejection performance of two CMD178 mixers

in an IRM topology.

Materials:

Two CMD178C3 Evaluation Boards

One 90° RF Hybrid Coupler (covering the desired Ku-band frequency)

One 0° RF Power Divider (covering the desired Ku-band frequency)

One 90° IF Hybrid Coupler (covering the expected IF)

Signal Generators (for RF and LO signals)

Spectrum Analyzer

Phase-matched RF cables

Methodology:

Assembly:

Connect the RF signal source to the input of the 0° power divider.

Connect the two outputs of the power divider to the RF ports of the two CMD178C3

evaluation boards.

Connect the LO signal source to the input of the 90° RF hybrid coupler.

Connect the 0° and 90° outputs of the RF hybrid to the LO ports of the two CMD178C3

evaluation boards.

Connect the IF ports of the two mixers to the inputs of the 90° IF hybrid coupler.

The two outputs of the IF hybrid will be the "Image" and "Desired IF" ports.

Testing:
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Set the LO frequency (e.g., 14 GHz).

Apply a "desired" RF signal (e.g., 15 GHz, resulting in a 1 GHz IF). Measure the power at

the "Desired IF" and "Image" output ports of the IF hybrid.

Apply an "image" RF signal (e.g., 13 GHz, also resulting in a 1 GHz IF). Measure the

power at both output ports again.

Image rejection is the ratio of the power of the desired IF signal at its designated output

port to the power of the image signal at the same port.
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Figure 3: Logical diagram of an image reject mixer configuration using two CMD178 mixers.

Conclusion
The CMD178 mixer is a versatile and high-performance component well-suited for demanding

Ku-band radar applications. Its low conversion loss, high isolation, and wide bandwidth are key

attributes for modern radar systems. By following the outlined protocols, researchers and

engineers can effectively characterize and integrate the CMD178 into their designs, including

more advanced configurations like image reject mixers, to enhance receiver performance and

sensitivity. Careful attention to layout, impedance matching, and the use of high-quality external
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components is essential to achieve the optimal performance documented in the component's

datasheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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